N-[2-(dimethylamino)pyridin-4-yl]-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[2-(dimethylamino)pyridin-4-yl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C11H12N4OS/c1-15(2)10-5-8(3-4-12-10)14-11(16)9-6-17-7-13-9/h3-7H,1-2H3,(H,12,14,16)
• InChI Key: DLAYMRMDPJSCST-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=C1)NC(=O)C2=CSC=N2
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol

Description

N-[2-(dimethylamino)pyridin-4-yl]-1,3-thiazole-4-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a pyridine ring substituted with a dimethylamino group at the 2-position and a thiazole ring at the 4-position, connected through a carboxamide linkage. Its unique structure lends itself to a variety of chemical reactions and applications, making it a valuable subject of study.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(dimethylamino)pyridin-4-yl]-1,3-thiazole-4-carboxamide typically involves multi-step organic reactions. One common method starts with the preparation of 2-(dimethylamino)pyridine, which can be synthesized through the amination of 2-halopyridines with dimethylamine . The next step involves the formation of the thiazole ring, which can be achieved through cyclization reactions involving appropriate thioamide precursors . The final step is the formation of the carboxamide linkage, which can be accomplished through amidation reactions using carboxylic acid derivatives and amine groups .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield. Additionally, industrial methods may employ catalysts and solvents that are more suitable for large-scale operations, ensuring the process is both cost-effective and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

N-[2-(dimethylamino)pyridin-4-yl]-1,3-thiazole-4-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as halides, thiols, and amines under various solvent conditions.

Major Products Formed

Oxidation: N-oxides and other oxidized derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted pyridine derivatives.

Scientific Research Applications

N-[2-(dimethylamino)pyridin-4-yl]-1,3-thiazole-4-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various organic reactions, including esterifications and nucleophilic substitutions.

Biology: The compound has been studied for its potential as an enzyme inhibitor, affecting various biological pathways.

Medicine: Research has explored its potential as a therapeutic agent, particularly in the treatment of certain cancers and infectious diseases.

Industry: It is used in the synthesis of advanced materials and as a component in the production of pharmaceuticals.

Mechanism of Action

The mechanism by which N-[2-(dimethylamino)pyridin-4-yl]-1,3-thiazole-4-carboxamide exerts its effects involves its interaction with specific molecular targets. The dimethylamino group enhances its nucleophilicity, allowing it to participate in various catalytic processes. The thiazole ring can interact with enzyme active sites, inhibiting their function and affecting biological pathways . Additionally, the carboxamide linkage provides stability and specificity in its interactions with molecular targets .

Comparison with Similar Compounds

Similar Compounds

4-Dimethylaminopyridine (DMAP): A widely used nucleophilic catalyst in organic synthesis.

N,N-Dimethylpyridin-4-amine: Another derivative of pyridine with similar catalytic properties.

Uniqueness

N-[2-(dimethylamino)pyridin-4-yl]-1,3-thiazole-4-carboxamide stands out due to its combined structural features of pyridine, thiazole, and carboxamide. This unique combination allows it to participate in a broader range of reactions and applications compared to its individual components .